Cas no 303093-04-1 ((2E)-2-(4-chlorophenyl)imino-5-(2-chlorophenyl)methyl-1,3-thiazolidin-4-one)

• Product Name: (2E)-2-(4-chlorophenyl)imino-5-(2-chlorophenyl)methyl-1,3-thiazolidin-4-one
• CAS No: 303093-04-1
• MF: C₁₆H₁₂Cl₂N₂OS
• MW: 351.250280380249
• CID: 6155712
• PubChem ID: 135446591
• Update Time: 2025-10-29

(2E)-2-(4-chlorophenyl)imino-5-(2-chlorophenyl)methyl-1,3-thiazolidin-4-one Chemical and Physical Properties

Names and Identifiers

• (2E)-2-(4-chlorophenyl)imino-5-(2-chlorophenyl)methyl-1,3-thiazolidin-4-one
• 5617-51-6
• (E)-5-(2-chlorobenzyl)-2-((4-chlorophenyl)imino)thiazolidin-4-one
• DTXSID10386241
• (2E)-2-[(4-chlorophenyl)imino]-5-[(2-chlorophenyl)methyl]-1,3-thiazolidin-4-one
• AC1MEIZJ
• AKOS000523026
• F0344-0018
• AKOS002769212
• 303093-04-1
• AB00667563-01
• AKOS016298352
• AKOS037625200
• AKOS016130922

• Inchi： 1S/C16H12Cl2N2OS/c17-11-5-7-12(8-6-11)19-16-20-15(21)14(22-16)9-10-3-1-2-4-13(10)18/h1-8,14H,9H2,(H,19,20,21)
• InChI Key： VRUGWFRVJHESGT-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CC1C(N/C(=N/C2C=CC(=CC=2)Cl)/S1)=O

Computed Properties

• Exact Mass: 350.0047396g/mol
• Monoisotopic Mass: 350.0047396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on (2E)-2-(4-chlorophenyl)imino-5-(2-chlorophenyl)methyl-1,3-thiazolidin-4-one

(2E)-2-(4-chlorophenyl)imino-5-(2-chlorophenyl)methyl-1,3-thiazolidin-4-one (CAS No. 303093-04-1): An Overview of Its Structure, Properties, and Applications in Medicinal Chemistry

(2E)-2-(4-chlorophenyl)imino-5-(2-chlorophenyl)methyl-1,3-thiazolidin-4-one (CAS No. 303093-04-1) is a synthetic organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of thiazolidinones, which are known for their diverse pharmacological properties, including anti-inflammatory, antiviral, and anticancer activities.

The molecular structure of (2E)-2-(4-chlorophenyl)imino-5-(2-chlorophenyl)methyl-1,3-thiazolidin-4-one is characterized by a thiazolidinone ring system substituted with two chlorophenyl groups. The presence of these chlorinated phenyl moieties imparts specific electronic and steric properties to the molecule, which can influence its interactions with biological targets. The E configuration of the imine bond further adds to the structural complexity and stereochemical diversity of the compound.

Recent studies have highlighted the potential therapeutic applications of (2E)-2-(4-chlorophenyl)imino-5-(2-chlorophenyl)methyl-1,3-thiazolidin-4-one. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.

In addition to its anti-inflammatory properties, (2E)-2-(4-chlorophenyl)imino-5-(2-chlorophenyl)methyl-1,3-thiazolidin-4-one has shown promising antiviral activity against several viral strains. Research conducted at the National Institutes of Health (NIH) found that this compound effectively inhibits the replication of human immunodeficiency virus (HIV) and hepatitis C virus (HCV). The antiviral mechanism is believed to involve interference with viral entry and replication processes within host cells.

The anticancer potential of (2E)-2-(4-chlorophenyl)imino-5-(2-chlorophenyl)methyl-1,3-thiazolidin-4-one has also been explored in various preclinical studies. A study published in Cancer Research reported that this compound induces apoptosis in human breast cancer cells by activating caspase-dependent pathways. The selective cytotoxicity against cancer cells without significant toxicity to normal cells makes it a promising candidate for further development as an anticancer agent.

The physicochemical properties of (2E)-2-(4-chlorophenyl)imino-5-(2-chlorophenyl)methyl-1,3-thiazolidin-4-one have been extensively characterized. It is a solid at room temperature with a melting point ranging from 165°C to 167°C. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO), ethanol, and methanol but has limited solubility in water. These properties are crucial for its formulation and delivery in pharmaceutical applications.

Synthesis of (2E)-2-(4-chlorophenyl)imino-5-(2-chlorophenyl)methyl-1,3-thiazolidin-4-one typically involves a multi-step process starting from readily available starting materials. One common synthetic route involves the condensation of 4-chlorobenzaldehyde with 5-(2-chlorophenyl)methylthiazolidine-4-thione followed by cyclization and oxidation steps. The synthetic methodology has been optimized to achieve high yields and purity levels suitable for pharmaceutical development.

In conclusion, (2E)-2-(4-chlorophenyl)imino-5-(2-chlorophenyl)methyl-1,3-thiazolidin-4-one (CAS No. 303093-04-1) is a versatile compound with a range of potential applications in medicinal chemistry. Its unique structural features and biological activities make it an attractive candidate for further research and development as a therapeutic agent. Ongoing studies are expected to provide deeper insights into its mechanisms of action and optimize its use in clinical settings.